Cas no 161768-66-7 (N-Isobutyl 4-Bromobenzamide)

• Product Name: N-Isobutyl 4-Bromobenzamide
• CAS No: 161768-66-7
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 109820
• PubChem ID: 698466
• Update Time: 2025-05-20

N-Isobutyl 4-Bromobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-isobutylbenzamide
• 4-bromo-N-(2-methylpropyl)benzamide
• Benzamide,4-bromo-N-(2-methylpropyl)-
• N-Isobutyl 4-bromobenzamide
• BS-21660
• CS-0205885
• SR-01000316414-1
• 4-Bromo-N-isobutylbenzamide, AldrichCPR
• AK-968/11633993
• SCHEMBL889069
• DTXSID40351366
• A883059
• SR-01000316414
• MFCD01212030
• 161768-66-7
• Benzamide, 4-bromo-N-(2-methylpropyl)-
• AKOS000171488
• STK090767
• N-Isobutyl 4-Bromobenzamide

• MDL： N181872
• Inchi： 1S/C11H14BrNO/c1-8(2)7-13-11(14)9-3-5-10(12)6-4-9/h3-6,8H,7H2,1-2H3,(H,13,14)
• InChI Key： JAHXIBMUKXWKFH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NCC(C)C)=O

Computed Properties

• Exact Mass: 255.02600
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.307
• Boiling Point: 357.3°Cat760mmHg
• Flash Point: 169.9°C
• Refractive Index: 1.539
• PSA: 29.10000
• LogP: 3.22580

N-Isobutyl 4-Bromobenzamide Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-Isobutyl 4-Bromobenzamide

Recent Advances in the Study of N-Isobutyl 4-Bromobenzamide (CAS: 161768-66-7)

N-Isobutyl 4-Bromobenzamide (CAS: 161768-66-7) is a brominated benzamide derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have explored its utility in the development of novel enzyme inhibitors and receptor modulators, leveraging its unique structural properties.

One of the most notable advancements in the study of N-Isobutyl 4-Bromobenzamide is its role in the inhibition of specific kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against p38 MAP kinase, a critical target in the treatment of chronic inflammatory diseases. The research highlighted the compound's ability to bind selectively to the ATP-binding site of the kinase, thereby reducing cytokine production in preclinical models.

In addition to its kinase inhibitory properties, N-Isobutyl 4-Bromobenzamide has been investigated for its potential as a building block in the synthesis of proteolysis-targeting chimeras (PROTACs). A recent Nature Chemical Biology publication (2024) detailed its use in the design of bifunctional molecules that degrade disease-associated proteins, such as those implicated in neurodegenerative disorders. The study reported that the bromobenzamide moiety facilitated efficient protein degradation, offering a promising strategy for targeted therapy.

Further research has also explored the pharmacokinetic and safety profiles of N-Isobutyl 4-Bromobenzamide derivatives. A 2023 ACS Pharmacology & Translational Science article evaluated the compound's metabolic stability and toxicity in vitro, revealing favorable properties for further drug development. These findings underscore the compound's versatility and potential as a scaffold for next-generation therapeutics.

Looking ahead, ongoing studies are focusing on optimizing the chemical structure of N-Isobutyl 4-Bromobenzamide to enhance its bioavailability and target specificity. Collaborative efforts between academic and industrial researchers are expected to yield new derivatives with improved efficacy and reduced off-target effects. The compound's continued relevance in drug discovery underscores its importance in the evolving landscape of chemical biology and pharmaceutical sciences.